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Compound of Interest

Compound Name: Ret-IN-14

Cat. No.: B11928071 Get Quote

For researchers and scientists in the fast-paced world of drug development, meticulous

adherence to safety protocols is paramount. This guide provides essential, step-by-step

procedures for the proper disposal of Ret-IN-14, a potent RET inhibitor. Following these

guidelines will not only ensure a safe laboratory environment but also maintain compliance with

regulatory standards.

Chemical and Safety Data at a Glance
A clear understanding of the properties of Ret-IN-14 is the first step toward safe handling and

disposal. The following table summarizes key quantitative data for this compound.

Property Value

Molecular Formula C₂₄H₂₃FN₈O₄[1]

Molecular Weight 506.49 g/mol [1]

Storage Temperature -20°C[2]

Known Hazards
Suspected of causing cancer. Very toxic to

aquatic life with long-lasting effects.[3]
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Proper disposal of Ret-IN-14 is critical to prevent environmental contamination and ensure

personnel safety. The toxicological properties of this material have not been thoroughly

investigated, warranting a cautious approach.[2]

Step 1: Personal Protective Equipment (PPE)

Before handling Ret-IN-14, ensure you are wearing the appropriate PPE to minimize exposure

risks. This includes, but is not limited to:

Chemical-resistant gloves (e.g., nitrile)

Safety goggles or a face shield

A laboratory coat or other protective clothing

Step 2: Waste Segregation and Collection

All materials contaminated with Ret-IN-14 must be segregated as hazardous waste. This

includes:

Unused or expired Ret-IN-14 powder

Solutions containing Ret-IN-14

Contaminated consumables (e.g., pipette tips, vials, and gloves)

Collect all Ret-IN-14 waste in a designated, clearly labeled, and sealed hazardous waste

container.

Step 3: Decontamination of Work Surfaces

After handling Ret-IN-14, thoroughly decontaminate all work surfaces. Use a suitable

laboratory disinfectant or cleaning agent that is effective against chemical residues.

Step 4: Final Disposal

The recommended method for the final disposal of Ret-IN-14 is incineration.
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Incineration: Product may be burned in a chemical incinerator equipped with an afterburner

and scrubber.[2]

Licensed Disposal Service: Excess and expired materials should be offered to a licensed

hazardous material disposal company.[2]

Important Considerations:

Do not dispose of Ret-IN-14 in sanitary sewers, storm sewers, or landfills.[2]

Ensure that all federal, state, and local regulations regarding the disposal of this material are

followed.[2]

Visualizing the Disposal Workflow
To further clarify the disposal process, the following diagram illustrates the logical flow of

operations for the safe handling and disposal of Ret-IN-14.
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Caption: Workflow for the safe disposal of Ret-IN-14.

By adhering to these detailed procedures, your laboratory can maintain the highest standards

of safety and environmental responsibility when working with and disposing of Ret-IN-14.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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